molecular formula C11H10ClNO4 B1598599 Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate CAS No. 104662-84-2

Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate

Cat. No. B1598599
CAS RN: 104662-84-2
M. Wt: 255.65 g/mol
InChI Key: CNOULAOXZGSIEF-UHFFFAOYSA-N
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Description

“Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate” is a derivative of 3,4-dihydro-2H-1,4-benzoxazin-3-one . It has been studied for its potential as a human DNA topoisomerase I inhibitor . Topoisomerase I inhibitors are used clinically for the treatment of solid tumors .


Synthesis Analysis

The synthesis of 3,4-dihydro-2H-1,4-benzoxazin-3-one derivatives, including “Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate”, has been previously studied . The inhibitory activities of these derivatives on human topoisomerase I were investigated by relaxation assay .


Molecular Structure Analysis

The molecular structure of “Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate” can be analyzed using various techniques such as 2D proton NMR .


Physical And Chemical Properties Analysis

The physical and chemical properties of “Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate” can be found in databases like PubChem .

Scientific Research Applications

Agricultural Chemistry: Herbicide Development

This compound is structurally related to benzoxazinoids, which are natural compounds found in plants that have herbicidal properties . Researchers can explore its potential as a synthetic herbicide that mimics these natural defenses. It could be particularly effective against weeds that have developed resistance to other herbicides.

Organic Synthesis: Building Block for Heterocyclic Compounds

Due to its reactive functional groups, this compound can serve as a versatile intermediate in the synthesis of various heterocyclic compounds . These compounds are crucial in the development of pharmaceuticals, agrochemicals, and dyes.

Medicinal Chemistry: Drug Discovery

The benzoxazinone moiety is a common feature in molecules with biological activity. As such, Methyl (6-chloro-2H-1,4-benzoxazin-3(4H)-one-2-yl) acetate could be used in the design and synthesis of new drugs, especially as a scaffold for generating molecular diversity .

Material Science: Polymer Additives

The chlorinated benzoxazinone structure of the compound suggests it could be investigated for use in material science, particularly as an additive to polymers to enhance certain properties like thermal stability or flame retardancy .

Biochemistry: Enzyme Inhibition Studies

Compounds with benzoxazinone cores have been reported to exhibit enzyme inhibitory activities. This compound could be used in biochemical assays to study its inhibitory effects on various enzymes, which could lead to the development of new inhibitors for therapeutic use .

Environmental Science: Photodegradation Studies

The presence of the chloro group in this compound makes it a candidate for photodegradation studies. Understanding its degradation pathway under UV light could provide insights into the environmental fate of similar organic pollutants .

Mechanism of Action

“Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate” has been studied for its potential as a human DNA topoisomerase I inhibitor . Topoisomerase I inhibitors work by preventing the unwinding of DNA, thereby inhibiting DNA replication and transcription .

Future Directions

The future directions for the study of “Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate” could include further investigation into its potential as a human DNA topoisomerase I inhibitor . This could lead to the development of new anticancer agents .

properties

IUPAC Name

methyl 2-(6-chloro-3-oxo-4H-1,4-benzoxazin-2-yl)acetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10ClNO4/c1-16-10(14)5-9-11(15)13-7-4-6(12)2-3-8(7)17-9/h2-4,9H,5H2,1H3,(H,13,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CNOULAOXZGSIEF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)CC1C(=O)NC2=C(O1)C=CC(=C2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10ClNO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30401001
Record name Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30401001
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

255.65 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate

CAS RN

104662-84-2
Record name Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30401001
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate
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Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate
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Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate
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Methyl (6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetate

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